![molecular formula C13H25N3O5 B605841 Azido-PEG3-t-butyl ester CAS No. 252881-73-5](/img/structure/B605841.png)
Azido-PEG3-t-butyl ester
Overview
Description
Azido-PEG3-t-butyl ester is a non-cleavable linker for bio-conjugation . It contains an azide group and a t-butyl protected carboxyl group . The azide group enables Click Chemistry . The t-butyl protected carboxyl group prevents self-coupling or polymerization under standard acid/amine or acid/hydroxyl coupling conditions . The protected acid can be deprotected by acidic or basic hydrolysis . The hydrophilic PEG spacer increases solubility in aqueous media .
Synthesis Analysis
The synthesis of this compound involves the use of a PEG derivative containing an azide group and a t-butyl protected carboxyl group . The azide group enables Click Chemistry . The protected carboxyl group prevents self-coupling or polymerization under standard acid/amine or acid/hydroxyl coupling conditions . The protected acid can be deprotected by acidic or basic hydrolysis .
Molecular Structure Analysis
This compound has a molecular weight of 303.4 g/mol and a molecular formula of C13H25N3O5 . It contains an azide group and a t-butyl protected carboxyl group .
Chemical Reactions Analysis
The azide group in this compound is reactive with alkyne, such as BCN, DBCO via Click Chemistry . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 303.4 g/mol and a molecular formula of C13H25N3O5 . It is a PEG derivative containing an azide group and a t-butyl protected carboxyl group . The hydrophilic PEG spacer increases solubility in aqueous media .
Scientific Research Applications
Cell Adhesion and Migration : Azido-PEG (polylysine-g-PEG) demonstrates utility in creating dynamic cell adhesion substrates. This allows for controlled cell adhesion, migration, and shape changes, which are essential in tissue motility assays and patterned coculturing (van Dongen et al., 2013).
Vibrational Signaling in Biochemistry : Studies on azido-PEG-succinimide ester oligomers have uncovered their capability for ballistic energy transport along the molecule. This finding is significant for developing new strategies in molecular electronics and biochemistry (Lin & Rubtsov, 2012).
Drug Delivery and PEGylation : The azido group's incorporation into poly(ethylene glycol) (PEG) facilitates the synthesis of functional amphiphilic and degradable copolymers, which are valuable in biomedical applications, such as drug delivery (Freichels et al., 2011).
Synthesis of Functionalized Compounds : Azido-PEG3-t-butyl ester compounds play a role in the iron-catalyzed synthesis of various functionalized compounds, including γ-aminol, γ-azido alcohol, and triazoles, which are crucial in organic synthesis (Ge, Li, & Bao, 2019).
Nanoparticle Formation and Drug Conjugation : The synthesis of azido-terminated heterobifunctional poly(ethylene glycol) derivatives provides a versatile building block for conjugation with various ligands and is useful in the formation of nanoparticles for drug conjugation (Hiki & Kataoka, 2007).
Protein PEGylation : In the field of protein therapeutics, azido groups in PEG derivatives enable site-specific PEGylation of proteins, which is crucial for enhancing the efficacy and stability of protein-based drugs (Deiters et al., 2004).
Biomaterials and Nanotechnology : The azido-PEG derivatives are used in the preparation of functionalized copolymers for applications in nanotechnology, particularly in drug delivery systems (Hu et al., 2013).
Integration in Medical Devices : this compound derivatives have been employed in the development of integrin inhibitors with sustained bioactivity, which are important in medical device coatings and drug delivery (Smith et al., 2013).
Mechanism of Action
Safety and Hazards
When handling Azido-PEG3-t-butyl ester, avoid contact with skin and eyes, and avoid inhalation of vapour or mist . Keep away from sources of ignition . Take measures to prevent the build-up of electro-static charge . Wear chemical-resistant gloves and safety goggles . Wash thoroughly after handling and wash contaminated clothing before reuse .
Future Directions
Biochemical Analysis
Biochemical Properties
The azide group in Azido-PEG3-t-butyl ester can react with alkyne, such as BCN, DBCO via Click Chemistry . This reaction forms a stable triazole linkage, which is commonly used in the synthesis of complex molecules for biological research . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Cellular Effects
As a PEG derivative, it is known to increase solubility in aqueous media, which can influence cellular uptake and distribution .
Molecular Mechanism
The molecular mechanism of this compound primarily involves its reactivity with alkynes via Click Chemistry . This reaction forms a stable triazole linkage, enabling the conjugation of various biomolecules for biological research .
Temporal Effects in Laboratory Settings
It is known that the t-butyl protected carboxyl group can be deprotected under acidic conditions .
Metabolic Pathways
The azide group in the compound can react with alkynes via Click Chemistry, suggesting potential interactions with enzymes or cofactors that utilize or produce alkynes .
Transport and Distribution
The hydrophilic PEG spacer in the compound is known to increase solubility in aqueous media, which could influence its transport and distribution .
Subcellular Localization
As a PEG derivative, it is likely to be found in aqueous compartments due to the hydrophilic nature of PEG .
properties
IUPAC Name |
tert-butyl 3-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N3O5/c1-13(2,3)21-12(17)4-6-18-8-10-20-11-9-19-7-5-15-16-14/h4-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUSLQIYNPWASRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCOCCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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